3-[4-(Difluoromethoxy)-3-ethoxyphenyl]prop-2-enoic acid

• IUPAC Name: 3-[4-(difluoromethoxy)-3-ethoxyphenyl]prop-2-enoic acid
• InChI: InChI=1S/C12H12F2O4/c1-2-17-10-7-8(4-6-11(15)16)3-5-9(10)18-12(13)14/h3-7,12H,2H2,1H3,(H,15,16)
• InChI Key: CDBYFFWDMLZNDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=CC(=O)O)OC(F)F
• Molecular Formula: C12H12F2O4
• Molecular Weight: 258.22 g/mol

Description

3-[4-(Difluoromethoxy)-3-ethoxyphenyl]prop-2-enoic acid is an organic compound with the molecular formula C12H12F2O4 and a molecular weight of 258.22 g/mol . This compound is known for its unique chemical structure, which includes both difluoromethoxy and ethoxy functional groups attached to a phenyl ring, and a prop-2-enoic acid moiety. It is used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

The synthesis of 3-[4-(Difluoromethoxy)-3-ethoxyphenyl]prop-2-enoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-hydroxy-3-ethoxybenzaldehyde and difluoromethoxy methane.

Reaction Conditions:

Final Steps: The final step involves the formation of the prop-2-enoic acid moiety through a Knoevenagel condensation reaction with malonic acid or its derivatives.

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity of the final product.

Chemical Reactions Analysis

3-[4-(Difluoromethoxy)-3-ethoxyphenyl]prop-2-enoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or alkanes.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the difluoromethoxy group, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

3-[4-(Difluoromethoxy)-3-ethoxyphenyl]prop-2-enoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its effects on enzyme activity and cell signaling pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs for treating various diseases.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 3-[4-(Difluoromethoxy)-3-ethoxyphenyl]prop-2-enoic acid involves its interaction with specific molecular targets and pathways. The compound is known to modulate enzyme activity by binding to the active sites of enzymes, thereby inhibiting or activating their functions. Additionally, it can affect cell signaling pathways by interacting with receptors or other signaling molecules, leading to changes in cellular responses .

Comparison with Similar Compounds

3-[4-(Difluoromethoxy)-3-ethoxyphenyl]prop-2-enoic acid can be compared with other similar compounds, such as:

3-[4-(Difluoromethoxy)-3-methoxyphenyl]prop-2-enoic acid: This compound has a methoxy group instead of an ethoxy group, which can lead to differences in its chemical reactivity and biological activity.

3-[4-(Difluoromethoxy)-3,5-dimethylphenyl]prop-2-enoic acid: The presence of additional methyl groups can affect the compound’s steric properties and its interactions with other molecules.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.